Cas no 1361891-10-2 (3-(2,5-Dichlorophenyl)-5-fluoropyridine-4-acetic acid)

• Product Name: 3-(2,5-Dichlorophenyl)-5-fluoropyridine-4-acetic acid
• CAS No: 1361891-10-2
• MF: C₁₃H₈Cl₂FNO₂
• MW: 300.112524986267
• CID: 4922701
• Update Time: 2025-05-20

3-(2,5-Dichlorophenyl)-5-fluoropyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-Dichlorophenyl)-5-fluoropyridine-4-acetic acid

• Inchi： 1S/C13H8Cl2FNO2/c14-7-1-2-11(15)8(3-7)10-5-17-6-12(16)9(10)4-13(18)19/h1-3,5-6H,4H2,(H,18,19)
• InChI Key： JPJCSDYOLLSPNG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1C=NC=C(C=1CC(=O)O)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 332
• XLogP3: 3.3
• Topological Polar Surface Area: 50.2

Additional information on 3-(2,5-Dichlorophenyl)-5-fluoropyridine-4-acetic acid

Comprehensive Overview of 3-(2,5-Dichlorophenyl)-5-fluoropyridine-4-acetic acid (CAS No. 1361891-10-2)

3-(2,5-Dichlorophenyl)-5-fluoropyridine-4-acetic acid (CAS No. 1361891-10-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the class of fluorinated pyridine derivatives, which are known for their versatility in drug design and material science. The presence of both dichlorophenyl and fluoropyridine moieties enhances its potential for applications in targeted therapeutics and crop protection.

In recent years, the demand for fluorinated compounds has surged, driven by their stability and bioactivity. Researchers are particularly interested in CAS No. 1361891-10-2 due to its potential role in developing anti-inflammatory agents and antimicrobial coatings. A growing trend in scientific literature highlights its relevance in addressing drug-resistant pathogens, a pressing global health concern. Additionally, its structural analogs are being explored for sustainable agriculture solutions, aligning with the increasing focus on eco-friendly pesticides.

The synthesis of 3-(2,5-Dichlorophenyl)-5-fluoropyridine-4-acetic acid involves multi-step organic reactions, including halogenation and cross-coupling techniques. Advanced analytical methods such as NMR spectroscopy and high-resolution mass spectrometry are employed to confirm its purity and molecular structure. These rigorous protocols ensure compliance with Good Manufacturing Practices (GMP), making it suitable for preclinical studies.

From an industrial perspective, CAS No. 1361891-10-2 is often discussed in the context of patented formulations and intellectual property in the pharmaceutical sector. Companies are investing in green chemistry approaches to optimize its production, reducing environmental impact. This aligns with the broader industry shift toward sustainable synthesis, a topic frequently searched by professionals in chemical engineering and process development.

Another area of interest is the compound's potential in material science, where its aromatic heterocycles contribute to the development of advanced polymers and electronic materials. Researchers are investigating its use in organic semiconductors, a field gaining traction due to the rise of flexible electronics and wearable technology. Such applications are often highlighted in scientific forums and conference proceedings, reflecting its interdisciplinary relevance.

In summary, 3-(2,5-Dichlorophenyl)-5-fluoropyridine-4-acetic acid (CAS No. 1361891-10-2) represents a promising compound with diverse applications across life sciences and industrial chemistry. Its study continues to evolve, addressing contemporary challenges such as healthcare innovation and environmental sustainability. For researchers and industry professionals, staying updated on its developments is essential to leverage its full potential.